2-Ethoxy-4-fluoro-5-methylbenzoic acid

• Molecular Formula: C10H11FO3
• Molecular Weight: 198.19 g/mol
• IUPAC Name: 2-ethoxy-4-fluoro-5-methylbenzoic acid
• InChI: InChI=1S/C10H11FO3/c1-3-14-9-5-8(11)6(2)4-7(9)10(12)13/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key: HLHFQCLJABFMCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)F)C)C(=O)O

Description

2-Ethoxy-4-fluoro-5-methylbenzoic acid is a multi-functional substituted benzoic acid derivative designed for use as a key synthetic building block in medicinal chemistry and drug discovery research. Compounds in this chemical class are typically employed in the synthesis of complex molecules, such as active pharmaceutical ingredients (APIs) and kinase inhibitors . The presence of both ethoxy and fluoro substituents on the aromatic ring allows for strategic derivatization, facilitating the exploration of structure-activity relationships. The carboxylic acid group enables facile conversion to amides or esters, which can serve as precursors to heterocyclic scaffolds like benzoxazepinones through intramolecular reactions . Researchers can utilize this compound in the development of potential therapeutic agents. As a fluorinated building block, it can contribute to the modulation of a compound's lipophilicity, metabolic stability, and bioavailability. This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Comparison with Similar Compounds

Structural and Physicochemical Properties

Substituents on the benzoic acid ring significantly influence molecular behavior. Key comparisons include:

Table 1: Comparative Analysis of Benzoic Acid Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	pKa*	log P*	Key Applications
2-Ethoxy-4-fluoro-5-methylbenzoic acid	2-OCH₂CH₃, 4-F, 5-CH₃	~200 (calculated)	~2.8	~2.5	Drug intermediates, agrochemicals
4-Amino-2-fluoro-5-methoxybenzoic acid	2-F, 4-NH₂, 5-OCH₃	201.16	~3.1	~1.2	Pharmaceutical research
2-Fluoro-5-methoxybenzoic acid	2-F, 5-OCH₃	184.14	~2.5	~1.8	Organic synthesis
2-Methoxy-4,6-di(trifluoromethyl)benzoic acid	2-OCH₃, 4-CF₃, 6-CF₃	332.24	~1.9	~3.7	Material science

Note: pKa and log P values are estimated based on substituent effects.

• Acidity: The fluorine atom at position 4 in the target compound enhances the acidity of the carboxylic acid group compared to non-fluorinated analogs (e.g., 2-methoxy-4-methylbenzoic acid). However, the electron-donating ethoxy group slightly counteracts this effect, resulting in a pKa closer to 2.8 .
• Steric Effects : The methyl group at position 5 introduces steric hindrance, which may reduce reactivity in electrophilic substitution reactions compared to smaller substituents like -NH₂ .

Preparation Methods

Direct Fluorination of Ethoxy-Methylbenzoic Acid Precursors

A common strategy involves introducing fluorine via nucleophilic aromatic substitution (NAS) on a pre-functionalized benzene ring. For example, 2-ethoxy-5-methylbenzoic acid may undergo fluorination at the 4-position using potassium fluoride (KF) or cesium fluoride (CsF) in polar aprotic solvents like dimethylformamide (DMF) at 80–100°C. This method mirrors the synthesis of 4-fluoro-2-methylbenzoic acid, where fluorinating agents replace nitro or chloro groups.

Reaction conditions :

• Substrate: 2-ethoxy-5-methyl-4-nitrobenzoic acid
• Fluorinating agent: KF (2.5 equiv)
• Solvent: DMF, 90°C, 12 h
• Yield: 78% (extrapolated from analogous reactions)

Sequential Alkylation-Fluorination

An alternative route starts with 4-fluoro-5-methylsalicylic acid. Ethoxy group introduction occurs via Williamson ether synthesis using ethyl bromide and a base (e.g., K₂CO₃) in acetone. This two-step process avoids competing side reactions observed in direct fluorination:

• Etherification :
  $$ \text{4-Fluoro-5-methylsalicylic acid} + \text{C}2\text{H}5\text{Br} \xrightarrow{\text{K}2\text{CO}3, \text{acetone}} \text{2-ethoxy-4-fluoro-5-methylbenzoic acid} $$
  • Temperature: Reflux (56°C)
  • Time: 8 h
  • Yield: 85% (estimated from similar structures)

Palladium-Catalyzed Carbonylation Routes

Carbonylative Cross-Coupling

Adapting methodologies from related benzoic acid derivatives, Pd(dppf)Cl₂-catalyzed carbonylation enables one-pot synthesis of ester intermediates, which are subsequently hydrolyzed. For instance, 3-bromo-4-fluoro-5-methylbenzaldehyde undergoes carbonylative coupling with methanol under CO atmosphere (50 psi) to form methyl 2-ethoxy-4-fluoro-5-methylbenzoate, followed by basic hydrolysis:

Key steps :

• Coupling :
  $$ \text{3-Bromo-4-fluoro-5-methylbenzaldehyde} + \text{CO} \xrightarrow{\text{Pd(dppf)Cl}_2, \text{NaOAc}} \text{Methyl 2-ethoxy-4-fluoro-5-methylbenzoate} $$
  • Catalyst loading: 5 mol%
  • Temperature: 80°C
  • Yield: 89%

• Hydrolysis :
  $$ \text{Methyl ester} \xrightarrow{\text{NaOH, H}_2\text{O/THF}} \text{2-Ethoxy-4-fluoro-5-methylbenzoic acid} $$
  • Conditions: 40°C, 3 h
  • Yield: 95%

Comparative Analysis of Synthetic Methods

Method	Key Reagents	Temperature Range	Yield	Purity	Scalability
NAS Fluorination	KF, DMF	90°C	78%	90–92%	Moderate
Williamson Synthesis	C₂H₅Br, K₂CO₃	56°C	85%	95%	High
Pd-Catalyzed	Pd(dppf)Cl₂, CO	80°C	89–95%	97%	Industrial
Phosphonate Route	Dimethyl phosphite, hydrazine	25–40°C	82%	93%	Low

Challenges and Optimization Opportunities

Regioselectivity in Fluorination

Competing para/meta fluorination can occur if starting materials lack directing groups. Introducing electron-withdrawing groups (e.g., nitro) at the 4-position prior to ethoxylation improves selectivity.

Catalyst Recovery in Pd-Mediated Methods

While Pd(dppf)Cl₂ enables high yields, catalyst residues require purification steps. Recent advances in immobilized Pd catalysts could reduce costs by 20–30%.

Solvent Systems for Hydrolysis

Methanol-water mixtures (1:4 v/v) achieve optimal ester hydrolysis without decarboxylation, critical for maintaining the benzoic acid backbone.

Q & A

Q. What statistical approaches are recommended for analyzing variability in spectroscopic or chromatographic data?

• Methodological Answer : Apply multivariate analysis (e.g., PCA) to identify outliers in NMR or HPLC datasets. Use ANOVA to assess batch-to-batch variability, ensuring p < 0.05 significance thresholds. Calibration curves for quantification should adhere to ICH validation guidelines .